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Compound of Interest

Compound Name: Tyk2-IN-18-d5

Cat. No.: B12377966 Get Quote

The following information provides a procedural framework for the safe handling and disposal

of Tyk2-IN-18-d5, a deuterated Tyrosine Kinase 2 (TYK2) inhibitor used in research for

inflammatory and autoimmune diseases.[1] This guidance is based on general laboratory

safety protocols and data from related compounds, as a specific Safety Data Sheet (SDS) for

Tyk2-IN-18-d5 was not available. Researchers must consult with their institution's

Environmental Health and Safety (EHS) department for specific disposal requirements.

Chemical and Physical Properties
While detailed quantitative data for Tyk2-IN-18-d5 is limited, the following table summarizes

available information for related compounds to provide a contextual understanding.
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Property Value Source

Synonyms Compound 13[1] MedchemExpress

Target
TYK2 pseudokinase (JH2)

domain[1]
MedchemExpress

Primary Use
Research of inflammatory and

autoimmune diseases[1]
MedchemExpress

Storage
Store at -20°C (powder) or

-80°C (in solvent)[2]
DC Chemicals

Hazard Class (similar

compounds)

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)[2]

DC Chemicals

Precautionary Measures and Personal Protective
Equipment (PPE)
Given the potential hazards associated with similar chemical compounds, which can be harmful

if swallowed and very toxic to aquatic life with long-lasting effects, strict adherence to safety

protocols is mandatory.[2]

Engineering Controls:

Always handle Tyk2-IN-18-d5 in a well-ventilated area, preferably within a certified chemical

fume hood to avoid inhalation of dust or aerosols.[2]

Ensure that a safety shower and eyewash station are readily accessible in the immediate

work area.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side shields.[2]

Hand Protection: Use chemically resistant gloves (e.g., nitrile) at all times.[2]
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Skin and Body Protection: A lab coat or other impervious clothing is required to prevent skin

contact.[2]

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a

suitable respirator should be used.[2]

Step-by-Step Disposal Procedure
Disposal of Tyk2-IN-18-d5 and its containers must be conducted through an approved waste

disposal plant, adhering to all federal, state, and local environmental regulations.[2]

Segregation: Do not mix Tyk2-IN-18-d5 waste with other waste streams. It should be

collected in a dedicated, properly labeled hazardous waste container.

Containerization:

Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed

container.

Liquid Waste: Solutions containing Tyk2-IN-18-d5 should be collected in a labeled, leak-

proof container. Avoid releasing the material into the environment, as related compounds

are very toxic to aquatic life.[2]

Contaminated Materials: All disposable items that have come into contact with Tyk2-IN-18-
d5, such as pipette tips, gloves, and bench paper, must be disposed of as hazardous

waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Tyk2-IN-18-d5," and any known hazard pictograms (e.g., "Harmful,"

"Environmental Hazard").

Storage: Store the sealed waste container in a designated, secure secondary containment

area away from incompatible materials while awaiting pickup by your institution's EHS

personnel.

Documentation: Maintain accurate records of the amount of Tyk2-IN-18-d5 being discarded,

in accordance with laboratory and institutional protocols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC49684.html
https://dcchemicals.com/msds/MSDS_DC49684.html
https://www.benchchem.com/product/b12377966?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC49684.html
https://www.benchchem.com/product/b12377966?utm_src=pdf-body
https://www.benchchem.com/product/b12377966?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC49684.html
https://www.benchchem.com/product/b12377966?utm_src=pdf-body
https://www.benchchem.com/product/b12377966?utm_src=pdf-body
https://www.benchchem.com/product/b12377966?utm_src=pdf-body
https://www.benchchem.com/product/b12377966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


EHS Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular

trash.[3]

Spill and Emergency Procedures
Small Spills: In case of a small spill, carefully collect the material using an absorbent, non-

combustible material (e.g., vermiculite, sand). Place the collected material into a sealed

container for disposal.[3]

Large Spills: Evacuate the area and contact your institution's EHS or emergency response

team immediately.

Personal Contamination:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[2]

Skin: Remove contaminated clothing and rinse the affected area thoroughly with soap and

water.[2]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[2]

Ingestion: If swallowed, rinse mouth with water. Call a poison control center or physician

immediately.[2]

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.merckmillipore.com/Web-CH-Site/en_US/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-118603&DocumentType=MSD&DocumentId=118603_SDS_IS_EN.PDF&DocumentUID=4074581&Language=EN&Country=IS&Origin=PDP
https://www.merckmillipore.com/Web-CH-Site/en_US/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-118603&DocumentType=MSD&DocumentId=118603_SDS_IS_EN.PDF&DocumentUID=4074581&Language=EN&Country=IS&Origin=PDP
https://dcchemicals.com/msds/MSDS_DC49684.html
https://dcchemicals.com/msds/MSDS_DC49684.html
https://dcchemicals.com/msds/MSDS_DC49684.html
https://dcchemicals.com/msds/MSDS_DC49684.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Segregation

Final Disposal

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Handle in Fume Hood

Work Start

Collect Solid & Liquid Waste
in Separate, Labeled Containers

Waste Generation

Dispose of Contaminated PPE
& Materials as Hazardous Waste

Store Waste in Secondary Containment

End of Experiment

Contact EHS for Pickup

Maintain Disposal Records

Waste Transfer

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12377966?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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